Cas no 1485912-23-9 (2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester)

2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester structure

1485912-23-9 structure

Product Name:2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester

CAS No:1485912-23-9

MF:C₁₃H₁₁F₃N₂O₂S

MW:316.298852205276

MDL:MFCD30725811

CID:5160894

Update Time:2026-03-04

2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

- 2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester
- 4-Thiazolecarboxylic acid, 2-[[2-(trifluoromethyl)phenyl]amino]-, ethyl ester
- MDL： MFCD30725811
- Inchi： 1S/C13H11F3N2O2S/c1-2-20-11(19)10-7-21-12(18-10)17-9-6-4-3-5-8(9)13(14,15)16/h3-7H,2H2,1H3,(H,17,18)
- InChI Key： YCCADGGZYOKRIZ-UHFFFAOYSA-N
- SMILES： S1C=C(C(OCC)=O)N=C1NC1=CC=CC=C1C(F)(F)F

2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB474978-1 g	2-(2-Trifluoromethyl-phenylamino)-thiazole-4-carboxylic acid ethyl ester; .	1485912-23-9		1g	€452.00	2023-04-21
abcr	AB474978-5 g	2-(2-Trifluoromethyl-phenylamino)-thiazole-4-carboxylic acid ethyl ester; .	1485912-23-9		5g	€1,408.60	2023-04-21
abcr	AB474978-1g	2-(2-Trifluoromethyl-phenylamino)-thiazole-4-carboxylic acid ethyl ester; .	1485912-23-9		1g	€452.00	2025-04-20
abcr	AB474978-5g	2-(2-Trifluoromethyl-phenylamino)-thiazole-4-carboxylic acid ethyl ester; .	1485912-23-9		5g	€1408.60	2025-04-20

2-(2-Trifluoromethylphenylamino)-thiazole-4-carboxylic acid ethyl ester Related Literature

1. Aggregation-induced emission enhancement upon Al3+ complexation with a tetrasulfonated calix[4]bisazacrown fluorescent molecular sensor†

Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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